Cas no 1370040-67-7 ((8-Chloroquinolin-3-yl)boronic acid)

• Product Name: (8-Chloroquinolin-3-yl)boronic acid
• CAS No: 1370040-67-7
• MF: C₉H₇BClNO₂
• MW: 207.421381235123
• MDL: MFCD22394309
• CID: 5462848
• PubChem ID: 119085257
• Update Time: 2023-08-28

(8-Chloroquinolin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (8-Chloroquinolin-3-yl)boronic acid
• starbld0014752
• (8-Chloroquinolin-3-yl)boronicacid
• (8-Chloro-3-quinolinyl)boronic acid
• SB71416
• Z1504680559
• Boronic acid, B-(8-chloro-3-quinolinyl)-

• MDL： MFCD22394309
• Inchi： 1S/C9H7BClNO2/c11-8-3-1-2-6-4-7(10(13)14)5-12-9(6)8/h1-5,13-14H
• InChI Key： DFMJICZJZCFADB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC(B(O)O)=CN=C21

Computed Properties

• Exact Mass: 207.0258363 g/mol
• Monoisotopic Mass: 207.0258363 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.42
• Topological Polar Surface Area: 53.4

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 431.4±48.0 °C(Predicted)
• pka: 6.68±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines